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This technical guide provides an in-depth analysis of the spectroscopic data for 2-
(propylamino)benzoic acid, also known as N-propylanthranilic acid. The information
presented herein is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis. This document offers a comprehensive examination of the
expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data for this compound, underpinned by theoretical principles and comparative data from
related molecules.

Introduction to 2-(Propylamino)benzoic Acid

2-(Propylamino)benzoic acid (C10H13NO2) is a derivative of anthranilic acid, an important
scaffold in medicinal chemistry.[1] The introduction of a propylamino group to the benzoic acid
backbone can significantly influence its physicochemical and biological properties. Accurate
structural elucidation and characterization are paramount for its application in research and
development. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for
confirming the molecular structure and purity of this compound. This guide will delve into the
theoretical and practical aspects of the spectroscopic analysis of 2-(propylamino)benzoic
acid.
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The molecular structure of 2-(propylamino)benzoic acid is presented below. The numbering
of the atoms is provided for clarity in the subsequent spectroscopic analysis.

Caption: Molecular structure of 2-(propylamino)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. The following sections detail the predicted *H and 3C NMR spectra of 2-
(propylamino)benzoic acid.

Predicted *H NMR Spectrum

The proton NMR spectrum of 2-(propylamino)benzoic acid is expected to show distinct
signals for the aromatic protons, the propyl chain protons, the amine proton, and the carboxylic
acid proton. The chemical shifts are influenced by the electronic environment of the protons.

Table 1: Predicted *H NMR Chemical Shifts for 2-(Propylamino)benzoic acid

Predicted Chemical

Proton Assignment . Multiplicity Integration
Shift (6, ppm)
H-10 (CHs) 09-1.0 Triplet (t) 3H
H-9 (CH2) 16-1.8 Sextet (sxt) 2H
H-8 (N-CHz2) 3.1-33 Triplet (t) 2H
H-3, H-4, H-5, H-6 6.5-8.0 Multiplets (m) 4H
N-H 8.0-9.0 Broad Singlet (br s) 1H
COOH 10.0-12.0 Broad Singlet (br s) 1H

Interpretation:

e Propyl Group: The terminal methyl group (H-10) is expected to appear as a triplet around
0.9-1.0 ppm due to coupling with the adjacent methylene group (H-9). The H-9 methylene
protons will appear as a sextet, being coupled to both the methyl and the N-methylene
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protons. The N-methylene protons (H-8) will be deshielded by the adjacent nitrogen atom

and are predicted to be a triplet in the 3.1-3.3 ppm range.

o Aromatic Protons: The four protons on the benzene ring will appear in the aromatic region

(6.5-8.0 ppm). The substitution pattern will lead to complex splitting, likely resulting in

overlapping multiplets. The proton ortho to the carboxylic acid group (H-6) is expected to be

the most deshielded.

e Amine and Carboxylic Acid Protons: The amine (N-H) and carboxylic acid (COOH) protons

are acidic and their chemical shifts can be highly variable depending on the solvent,

concentration, and temperature. They typically appear as broad singlets and may exchange

with deuterium in D20.

Predicted **C NMR Spectrum

The 13C NMR spectrum will provide information on the number of unique carbon environments

in the molecule.

Table 2: Predicted 3C NMR Chemical Shifts for 2-(Propylamino)benzoic acid

Carbon Assignment

Predicted Chemical Shift (6, ppm)

C-10 (CHs) 11-13
C-9 (CH2) 22 -24
C-8 (N-CH2) 45 - 47
Aromatic Carbons 110- 150
C-1 (C-COOH) ~110
C-2 (C-N) ~150
C-3,C-4,C-5,C-6 115- 135
C-7 (COOH) 170 - 175
Interpretation:
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 Aliphatic Carbons: The carbons of the propyl group will appear in the upfield region of the
spectrum.

o Aromatic Carbons: The six aromatic carbons will give rise to six distinct signals in the 110-
150 ppm range. The carbon bearing the amino group (C-2) is expected to be the most
deshielded among the ring carbons, while the carbon bearing the carboxylic acid group (C-1)
will also be significantly downfield.

o Carboxylic Carbon: The carbonyl carbon of the carboxylic acid group (C-7) will be the most
deshielded carbon, appearing in the 170-175 ppm region.

Experimental Protocol for NMR Spectroscopy

A detailed, step-by-step methodology for acquiring NMR spectra is crucial for obtaining high-
quality, reproducible data.

Protocol: NMR Sample Preparation and Data Acquisition
e Sample Preparation:
o Weigh approximately 5-10 mg of 2-(propylamino)benzoic acid.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
CDCls, DMSO-de) in a clean, dry NMR tube.

o Ensure the sample is fully dissolved; sonication may be used to aid dissolution.
e Instrument Setup:

o Insert the NMR tube into the spectrometer.

o Lock the spectrometer on the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity.
e 1H NMR Acquisition:

o Set the appropriate spectral width and acquisition time.
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[e]

Use a standard 90° pulse sequence.

o

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

[¢]

Process the data using Fourier transformation, phasing, and baseline correction.

[¢]

Integrate the signals and reference the spectrum to the residual solvent peak or an
internal standard (e.g., TMS).

e 13C NMR Acquisition:
o Set a wider spectral width to encompass the full range of carbon chemical shifts.
o Use a proton-decoupled pulse sequence to obtain singlets for all carbon signals.

o Alonger acquisition time and a larger number of scans are typically required for 13C NMR
due to the lower natural abundance of the 13C isotope.

o Process the data similarly to the *H spectrum.

Data Acquisition

Sample Preparation Data Processing
Acquire 13C Spectrum
. Dissolve in \ ( . Fourier Transform, Integration & .
Weigh Sample Deuterated Solvent) kLOCk & Shim Phasing, Baseline Correction Peak Picking BinallSpecium
| !
Acquire *H Spectrum

Click to download full resolution via product page
Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.
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Predicted IR Spectrum

The IR spectrum of 2-(propylamino)benzoic acid will be characterized by the vibrational
frequencies of its key functional groups.

Table 3: Predicted IR Absorption Bands for 2-(Propylamino)benzoic acid

Wavenumber . . . .
(cm-?) Functional Group Vibration Intensity
3300 - 2500 Carboxylic Acid O-H stretch Strong, Broad
3400 - 3300 Secondary Amine N-H stretch Moderate
3100 - 3000 Aromatic C-H stretch Moderate
2960 - 2850 Alkyl C-H stretch Moderate to Strong
1710 - 1680 Carboxylic Acid C=0 stretch Strong
1600 - 1450 Aromatic C=C stretch Moderate
1320 - 1210 Carboxylic Acid C-O stretch Moderate
1250 - 1020 Amine C-N stretch Moderate
Interpretation:

e O-H and N-H Stretching: A very broad absorption in the 3300-2500 cm~1* region is
characteristic of the O-H stretch of a hydrogen-bonded carboxylic acid.[2][3] The N-H stretch
of the secondary amine is expected as a sharper peak around 3400-3300 cm~1.

e C-H Stretching: Aromatic C-H stretches will appear just above 3000 cm~1, while aliphatic C-H
stretches from the propyl group will be observed just below 3000 cm~1.

o Carbonyl Stretching: A strong, sharp absorption band between 1710 and 1680 cm~1is a
definitive indicator of the carboxylic acid C=0 group.[3]

e Fingerprint Region: The region below 1500 cm~! will contain a complex pattern of
absorptions due to C-C, C-O, and C-N stretching and various bending vibrations, which are
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unique to the molecule and serve as a "fingerprint".[2]

Experimental Protocol for IR Spectroscopy

Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy
¢ Instrument Preparation:

o Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and
allowing it to dry completely.

o Record a background spectrum of the clean, empty ATR crystal.
o Sample Application:

o Place a small amount of the solid 2-(propylamino)benzoic acid sample directly onto the
ATR crystal.

o Apply pressure using the instrument's pressure clamp to ensure good contact between the
sample and the crystal.

o Data Acquisition:

o Collect the sample spectrum. A typical measurement consists of co-adding 16 or 32 scans
at a resolution of 4 cm~1,

» Data Processing:

o The software will automatically ratio the sample spectrum against the background
spectrum to produce the final absorbance or transmittance spectrum.

o Label the significant peaks in the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.
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Predicted Mass Spectrum

The molecular weight of 2-(propylamino)benzoic acid is 179.22 g/mol .[4] In an electron
ionization (EI) mass spectrum, a molecular ion peak (M*") would be expected at m/z 179.

Table 4: Predicted Key Fragment lons for 2-(Propylamino)benzoic acid

miz Proposed Fragment
179 [M]*" (Molecular lon)
162 [M - OH]*

150 [M - C2Hs]*

134 [M - COOH]*

120 [M - CsH7 - H]*

92 [CeHaNH2]*

Interpretation of Fragmentation:

Molecular lon: The peak at m/z 179 corresponds to the intact molecule with one electron

removed.

o Loss of Hydroxyl Radical: A peak at m/z 162 would result from the loss of a hydroxyl radical
(-OH) from the carboxylic acid group.

o Alpha-Cleavage: Cleavage of the C-C bond alpha to the nitrogen atom can lead to the loss
of an ethyl radical (-CzHs), resulting in a fragment at m/z 150.

o Loss of Carboxyl Group: The loss of the entire carboxylic acid group as a radical (-COOH)
would produce a fragment at m/z 134.

o Further Fragmentation: The fragment at m/z 120 could arise from the loss of the propyl group
and a hydrogen atom. The ion at m/z 92 is characteristic of an aminobenzene fragment.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1277799/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-propylamino-benzoic-acid-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Propylamino_benzoic-acid
https://www.benchchem.com/product/b1277799/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-propylamino-benzoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[C10H13NO2]*
m/z = 179

- *COOH

[M - C2Hs]* [M - COOH]*
m/z = 150 m/z = 134

Click to download full resolution via product page

[M - OH]*
m/z = 162

Caption: Proposed fragmentation pathway for 2-(propylamino)benzoic acid in EI-MS.

Experimental Protocol for Mass Spectrometry

Protocol: Electron lonization Mass Spectrometry (EI-MS)

Sample Introduction:

o Introduce a small amount of the sample into the mass spectrometer, typically via a direct
insertion probe for solid samples or after separation by gas chromatography (GC-MS).

lonization:

o Bombard the sample with a high-energy electron beam (typically 70 eV) in the ion source
to generate the molecular ion and fragment ions.

Mass Analysis:
o Accelerate the ions into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).
o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

o The separated ions are detected, and their abundance is recorded.

Data Analysis:
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o The resulting mass spectrum is a plot of relative ion abundance versus m/z.

o Identify the molecular ion peak and analyze the fragmentation pattern to confirm the
structure.

Conclusion

The spectroscopic characterization of 2-(propylamino)benzoic acid is essential for its
unambiguous identification and quality control. This guide has provided a detailed overview of
the expected NMR, IR, and MS data based on established spectroscopic principles and
comparative analysis. The predicted spectra and fragmentation patterns serve as a valuable
reference for researchers working with this compound. It is important to note that the presented
data is theoretical and should be confirmed by experimental analysis. The provided protocols
offer a standardized approach to acquiring high-quality spectroscopic data for 2-
(propylamino)benzoic acid and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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